2-(7,8-Dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide
2-(7,8-Dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide
Brand Name:
Vulcanchem
CAS No.:
903585-98-8
VCID:
VC0357409
InChI:
InChI=1S/C23H22N4O5/c1-14-17-8-9-19(30-2)22(31-3)21(17)32-23(29)18(14)10-20(28)26-16-6-4-15(5-7-16)11-27-13-24-12-25-27/h4-9,12-13H,10-11H2,1-3H3,(H,26,28)
SMILES:
CC1=C(C(=O)OC2=C1C=CC(=C2OC)OC)CC(=O)NC3=CC=C(C=C3)CN4C=NC=N4
Molecular Formula:
C23H22N4O5
Molecular Weight:
434.4g/mol
2-(7,8-Dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide
CAS No.: 903585-98-8
Main Products
VCID: VC0357409
Molecular Formula: C23H22N4O5
Molecular Weight: 434.4g/mol
![2-(7,8-Dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide - 903585-98-8](/images/no_structure.jpg)
| CAS No. | 903585-98-8 |
|---|---|
| Product Name | 2-(7,8-Dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide |
| Molecular Formula | C23H22N4O5 |
| Molecular Weight | 434.4g/mol |
| IUPAC Name | 2-(7,8-dimethoxy-4-methyl-2-oxochromen-3-yl)-N-[4-(1,2,4-triazol-1-ylmethyl)phenyl]acetamide |
| Standard InChI | InChI=1S/C23H22N4O5/c1-14-17-8-9-19(30-2)22(31-3)21(17)32-23(29)18(14)10-20(28)26-16-6-4-15(5-7-16)11-27-13-24-12-25-27/h4-9,12-13H,10-11H2,1-3H3,(H,26,28) |
| Standard InChIKey | MBBZZWBXDBRHJW-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=O)OC2=C1C=CC(=C2OC)OC)CC(=O)NC3=CC=C(C=C3)CN4C=NC=N4 |
| Canonical SMILES | CC1=C(C(=O)OC2=C1C=CC(=C2OC)OC)CC(=O)NC3=CC=C(C=C3)CN4C=NC=N4 |
| PubChem Compound | 17585881 |
| Last Modified | Nov 11 2021 |
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